Cas no 2937144-96-0 (1H-Pyrrolo[3,2-b]pyridine, 2-(methoxymethyl)-1-(4-piperidinyl)-)

• Product Name: 1H-Pyrrolo[3,2-b]pyridine, 2-(methoxymethyl)-1-(4-piperidinyl)-
• CAS No: 2937144-96-0
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 6788838
• Update Time: 2025-10-31

1H-Pyrrolo[3,2-b]pyridine, 2-(methoxymethyl)-1-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine, 2-(methoxymethyl)-1-(4-piperidinyl)-

• Inchi： 1S/C14H19N3O/c1-18-10-12-9-13-14(3-2-6-16-13)17(12)11-4-7-15-8-5-11/h2-3,6,9,11,15H,4-5,7-8,10H2,1H3
• InChI Key： RPRBUVHZVYHHHC-UHFFFAOYSA-N
• SMILES： C(C1=CC2=NC=CC=C2N1C1CCNCC1)OC

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 408.5±45.0 °C(predicted)
• pka: 9.24±0.10(predicted)

Additional information on 1H-Pyrrolo[3,2-b]pyridine, 2-(methoxymethyl)-1-(4-piperidinyl)-

1H-Pyrrolo[3,2-b]pyridine, 2-(methoxymethyl)-1-(4-piperidinyl)-: A Comprehensive Overview

The compound 1H-Pyrrolo[3,2-b]pyridine, specifically the derivative 2-(methoxymethyl)-1-(4-piperidinyl), is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, identified by the CAS registry number 2937144-96-0, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The structure of 1H-Pyrrolo[3,2-b]pyridine is characterized by a fused bicyclic system comprising a pyrrole and a pyridine ring. This arrangement creates a rigid framework that can influence the molecule's electronic properties and bioavailability. The substitution at position 2 with a methoxymethyl group and at position 1 with a piperidinyl group introduces additional complexity, enhancing its potential for interactions with biological targets. These modifications are critical in modulating the compound's pharmacokinetic profile and bioactivity.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and multi-component synthesis, have enabled efficient production of this molecule. The use of green chemistry principles in these processes has further enhanced the sustainability of its production. Structural elucidation through techniques such as NMR spectroscopy and X-ray crystallography has provided insights into its three-dimensional conformation, which is essential for understanding its interactions with biological systems.

The biological activity of 1H-Pyrrolo[3,2-b]pyridine, particularly the derivative with methoxymethyl and piperidinyl substituents, has been extensively studied. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits inhibitory activity against kinases implicated in cancer progression. Additionally, its ability to modulate ion channels makes it a candidate for treating neurological disorders.

Preclinical studies have further explored the pharmacokinetic properties of this compound. Animal models have revealed favorable absorption profiles and moderate clearance rates, suggesting potential suitability for oral administration. However, further investigations are required to optimize its bioavailability and minimize off-target effects.

The application of computational chemistry tools has played a pivotal role in understanding the interaction between 1H-Pyrrolo[3,2-b]pyridine and its biological targets. Molecular docking studies have provided insights into the binding modes of this compound with various receptors, guiding rational drug design efforts. These computational approaches have also facilitated the identification of potential lead compounds for further development.

In conclusion, the compound 1H-Pyrrolo[3,2-b]pyridine, specifically the derivative with methoxymethyl and piperidinyl substituents (CAS No: 2937144-96-0), represents a promising candidate in drug discovery research. Its unique structural features, coupled with recent advances in synthetic methods and biological evaluations, position it as a valuable tool in developing novel therapeutic agents. Continued research into its pharmacological properties and optimization strategies will undoubtedly contribute to its translation into clinical applications.